1-Acetyl-4,4-dimethyl-2,3-dihydroquinoline-6-sulfonyl fluoride

• IUPAC Name: 1-acetyl-4,4-dimethyl-2,3-dihydroquinoline-6-sulfonyl fluoride
• InChI: InChI=1S/C13H16FNO3S/c1-9(16)15-7-6-13(2,3)11-8-10(19(14,17)18)4-5-12(11)15/h4-5,8H,6-7H2,1-3H3
• InChI Key: GJDZLENFWFKCSI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(C2=C1C=CC(=C2)S(=O)(=O)F)(C)C
• Molecular Formula: C13H16FNO3S
• Molecular Weight: 285.34 g/mol

Description

1-Acetyl-4,4-dimethyl-2,3-dihydroquinoline-6-sulfonyl fluoride, also known as ADQS, is a chemical compound that has been used in scientific research for various purposes.

Scientific Research Applications

1-Acetyl-4,4-dimethyl-2,3-dihydroquinoline-6-sulfonyl fluoride has been used in scientific research for various purposes, including as a fluorescent probe for detecting the presence of metal ions such as copper, zinc, and mercury. It has also been used as a reagent for the synthesis of other compounds, such as sulfonamides and sulfonylureas. Additionally, 1-Acetyl-4,4-dimethyl-2,3-dihydroquinoline-6-sulfonyl fluoride has been used in the development of new drugs for the treatment of diseases such as cancer and Alzheimer's.

Mechanism of Action

The mechanism of action of 1-Acetyl-4,4-dimethyl-2,3-dihydroquinoline-6-sulfonyl fluoride is not fully understood, but it is believed to involve the binding of the compound to metal ions or enzymes in the body. This binding can lead to changes in the activity of these molecules, which can have a variety of effects on cellular processes.
Biochemical and Physiological Effects:
1-Acetyl-4,4-dimethyl-2,3-dihydroquinoline-6-sulfonyl fluoride has been shown to have a variety of biochemical and physiological effects in scientific studies. For example, it has been found to inhibit the activity of certain enzymes, such as carbonic anhydrase and acetylcholinesterase. It has also been shown to have antioxidant properties and to protect cells against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 1-Acetyl-4,4-dimethyl-2,3-dihydroquinoline-6-sulfonyl fluoride in lab experiments is its fluorescent properties, which make it useful for detecting the presence of metal ions. However, one limitation is that it can be difficult to work with due to its high reactivity and sensitivity to air and moisture.

Future Directions

There are many potential future directions for research involving 1-Acetyl-4,4-dimethyl-2,3-dihydroquinoline-6-sulfonyl fluoride. One area of interest is the development of new drugs based on the compound's structure and activity. Additionally, further studies are needed to fully understand the mechanism of action of 1-Acetyl-4,4-dimethyl-2,3-dihydroquinoline-6-sulfonyl fluoride and its effects on cellular processes. Finally, there is potential for the use of 1-Acetyl-4,4-dimethyl-2,3-dihydroquinoline-6-sulfonyl fluoride in diagnostic applications, such as detecting the presence of metal ions in biological samples.

Synthesis Methods

The synthesis of 1-Acetyl-4,4-dimethyl-2,3-dihydroquinoline-6-sulfonyl fluoride involves a multi-step process that starts with the reaction of 4,4-dimethyl-2,3-dihydroquinoline with acetic anhydride to form 1-acetyl-4,4-dimethyl-2,3-dihydroquinoline. This intermediate is then reacted with sulfonyl chloride to form the final product, 1-Acetyl-4,4-dimethyl-2,3-dihydroquinoline-6-sulfonyl fluoride.